Cas no 2300109-83-3 ((9H-fluoren-9-yl)methyl N-(but-3-yn-1-yl)-N-(oxan-4-yl)carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-(but-3-yn-1-yl)-N-(oxan-4-yl)carbamate
• CAS No: 2300109-83-3
• MF: C₂₄H₂₅NO₃
• MW: 375.460206747055
• CID: 5843707
• PubChem ID: 165994333
• Update Time: 2025-09-28

(9H-fluoren-9-yl)methyl N-(but-3-yn-1-yl)-N-(oxan-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2300109-83-3
• EN300-37397310
• (9H-fluoren-9-yl)methyl N-(but-3-yn-1-yl)-N-(oxan-4-yl)carbamate

• Inchi： 1S/C24H25NO3/c1-2-3-14-25(18-12-15-27-16-13-18)24(26)28-17-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h1,4-11,18,23H,3,12-17H2
• InChI Key： VOLPWFCQUIDANJ-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)N(C(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)CCC#C

Computed Properties

• Exact Mass: 375.18344366g/mol
• Monoisotopic Mass: 375.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 38.8Ų

Additional information on (9H-fluoren-9-yl)methyl N-(but-3-yn-1-yl)-N-(oxan-4-yl)carbamate

Compound CAS No 2300109-83-3: A Comprehensive Overview

The compound (9H-fluoren-9-yl)methyl N-(but-3-yn-1-yl)-N-(oxan-4-yl)carbamate (CAS No 2300109-83-3) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention in recent years due to its unique structural properties and versatile functional groups, making it a subject of interest in fields such as materials science, pharmaceuticals, and advanced chemical synthesis.

Recent studies have highlighted the importance of fluorenylmethyl carbamates in the development of advanced materials. For instance, researchers have explored the use of this compound as a precursor for synthesizing high-performance polymers with enhanced mechanical and thermal properties. The presence of the fluorenyl group imparts stability and rigidity to the molecule, while the carbamate functionality provides opportunities for further chemical modification.

One of the most promising applications of CAS No 2300109-83-3 is in the field of drug delivery systems. The oxan group within the molecule has been shown to facilitate controlled drug release mechanisms, making it a valuable component in the design of biocompatible drug carriers. Additionally, the butynyl group introduces a degree of flexibility, which can be exploited to tune the physical properties of the resulting materials according to specific therapeutic needs.

From a synthetic perspective, the preparation of (9H-fluoren-9-yl)methyl N-(but-3-yn-1-yl)-N-(oxan-4-yl)carbamate involves a multi-step process that combines principles from organic chemistry and catalysis. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving yield rates. For example, researchers have successfully employed transition metal catalysts to facilitate key steps in the synthesis, such as cross-coupling reactions and selective functionalization.

The structural versatility of this compound also makes it an attractive candidate for use in electronic materials. The fluorenyl group is known for its emissive properties, which could be harnessed in the development of organic light-emitting diodes (OLEDs). Furthermore, the presence of both carbamate and oxane functionalities allows for easy integration into polymer frameworks, potentially leading to novel optoelectronic materials with improved performance characteristics.

In terms of environmental considerations, CAS No 2300109-83 has been shown to exhibit low toxicity profiles under standard testing conditions. This makes it a safer alternative to traditional compounds used in similar applications. Moreover, its compatibility with eco-friendly synthesis protocols aligns with growing industry trends toward sustainable chemical production.

Looking ahead, ongoing research into (9H-fluoren) derivatives is expected to uncover even more applications for this compound. Collaborative efforts between academic institutions and industry partners are currently focused on optimizing its properties for use in next-generation technologies. For instance, investigations into its potential as a building block for bio-inspired materials are showing promising results.

In conclusion, CAS No 2300109 represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique combination of structural features positions it as a valuable tool for scientists and engineers seeking innovative solutions in materials science and beyond.